N-ethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-ethyl-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide
• InChI: InChI=1S/C19H19N3O3/c1-3-20-17(23)12-24-16-7-5-4-6-15(16)19-21-18(22-25-19)14-10-8-13(2)9-11-14/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: URGFFRFXFHCEFF-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)COC1=CC=CC=C1C2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-ethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a novel chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as "ETOP" and is a member of the oxadiazole family of compounds. It is a white crystalline powder that is soluble in organic solvents and water.

Mechanism of Action

The mechanism of action of ETOP is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in inflammation and disease. Specifically, ETOP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
ETOP has been shown to have a number of biochemical and physiological effects in various experimental models. It has been shown to reduce inflammation and pain in animal models of arthritis, and to inhibit the growth of various bacterial and fungal strains. ETOP has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of ETOP for lab experiments is its relatively low toxicity compared to other compounds with similar properties. This makes it a safer and more versatile option for use in various experimental models. However, one limitation of ETOP is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on ETOP. One area of interest is its potential use as an anticancer agent, particularly in combination with other drugs or therapies. Another area of interest is its potential use as a treatment for inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, further studies are needed to fully understand the mechanism of action of ETOP and to identify any potential side effects or limitations of its use in various experimental models.

Synthesis Methods

ETOP can be synthesized using a multi-step process involving the reaction of p-tolyl hydrazine with ethyl chloroacetate to form the intermediate product, which is then reacted with 2-(2-hydroxyphenoxy)acetic acid in the presence of a coupling agent to form the final product. The yield of this reaction is typically around 60-70%.

Scientific Research Applications

ETOP has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit significant anti-inflammatory, antibacterial, and antifungal properties. ETOP has also been investigated for its potential use as an anticancer agent, with promising results in preclinical studies.